molecular formula C18H20N2O3 B269189 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide

Cat. No. B269189
M. Wt: 312.4 g/mol
InChI Key: SCOFMHJXDJXISQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide, also known as PPAP, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. PPAP is a derivative of phenylpropylamine, a class of compounds that have been studied for their effects on the central nervous system. The unique structure of PPAP makes it a promising candidate for further investigation into its mechanism of action and potential therapeutic uses.

Mechanism of Action

The exact mechanism of action of 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide is not yet fully understood. However, it is believed that 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide may work by increasing the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine. 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide may also have antioxidant properties that could contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Research has shown that 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide has a number of biochemical and physiological effects. 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide has been shown to increase dopamine and norepinephrine levels in the brain, which could contribute to its stimulant and cognitive enhancing effects. 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide has also been shown to have antioxidant properties, which could help protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide has a number of advantages as a research tool. It is relatively easy to synthesize and is stable under a variety of conditions. 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide is also relatively non-toxic and has been shown to have low levels of side effects. However, 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide is still a relatively new compound and more research is needed to fully understand its potential limitations.

Future Directions

There are a number of potential future directions for research on 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide. One area of interest is the potential therapeutic uses of 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide, particularly in the treatment of neurodegenerative diseases. Another area of interest is the potential cognitive enhancing effects of 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide, which could have implications for the treatment of cognitive disorders such as ADHD. Further research is also needed to fully understand the mechanism of action of 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide and its potential limitations as a research tool.

Synthesis Methods

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide can be synthesized through a multistep process involving the reaction of various chemicals. One common method involves the reaction of 4-bromoacetophenone with 4-aminophenylpropanol in the presence of a catalyst. The resulting compound is then reacted with phenoxyacetic acid to yield 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide. Other synthesis methods have also been reported in the literature.

Scientific Research Applications

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide has been studied for its potential applications in scientific research, particularly in the areas of neuroscience and drug discovery. Research has shown that 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide may have neuroprotective effects and could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide has also been shown to have potential as a stimulant and cognitive enhancer.

properties

Product Name

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide

Molecular Formula

C18H20N2O3

Molecular Weight

312.4 g/mol

IUPAC Name

2-phenoxy-N-[4-(propanoylamino)phenyl]propanamide

InChI

InChI=1S/C18H20N2O3/c1-3-17(21)19-14-9-11-15(12-10-14)20-18(22)13(2)23-16-7-5-4-6-8-16/h4-13H,3H2,1-2H3,(H,19,21)(H,20,22)

InChI Key

SCOFMHJXDJXISQ-UHFFFAOYSA-N

SMILES

CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2

Canonical SMILES

CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2

Origin of Product

United States

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